molecular formula C11H21NO2S B8625679 tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate

tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate

Cat. No. B8625679
M. Wt: 231.36 g/mol
InChI Key: HDVSTONELRABSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H21NO2S and its molecular weight is 231.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

tert-Butyl 4-mercapto-4-methylpiperidine-1-carboxylate

Molecular Formula

C11H21NO2S

Molecular Weight

231.36 g/mol

IUPAC Name

tert-butyl 4-methyl-4-sulfanylpiperidine-1-carboxylate

InChI

InChI=1S/C11H21NO2S/c1-10(2,3)14-9(13)12-7-5-11(4,15)6-8-12/h15H,5-8H2,1-4H3

InChI Key

HDVSTONELRABSX-UHFFFAOYSA-N

Canonical SMILES

CC1(CCN(CC1)C(=O)OC(C)(C)C)S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate (430 mg, 1.875 mmol) in THF (5 mL) was added LiAlH4 (Lithium Ion (1)) (0.9375 mL of 2 M, 1.875 mmol) and the solution was stirred at room temperature for 1 h. The reaction was quenched by careful dropwise addition of water (2 ml), stirred for 10 mins before the reaction mixture was partitioned between water and EtOAc. The organic extract was washed with brine, dried (MgSO4) and concentrated to give tert-butyl 4-methyl-4-sulfanyl-piperidine-1-carboxylate as a colorless oil. (380 mg, 87%). MS (ES−) 231.0.
Name
tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate
Quantity
430 mg
Type
reactant
Reaction Step One
Name
LiAlH4
Quantity
0.9375 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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